Cas no 133627-04-0 (5-methyl-11-(prop-2-yn-1-yl)-5,11-dihydro-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one)

• Product name: 5-methyl-11-(prop-2-yn-1-yl)-5,11-dihydro-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one
• CAS No: 133627-04-0
• MF: C₁₅H₁₂N₄O
• MW: 264.281982421875
• CID: 1233555
• PubChem ID: 453317

5-methyl-11-(prop-2-yn-1-yl)-5,11-dihydro-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-11-(prop-2-yn-1-yl)-5,11-dihydro-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one
• 6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one, 5,11-dihydro-5-methyl-11-(2-propyn-1-yl)-
• 5-methyl-11-prop-2-ynyldipyrido[2,3-b:3',2'-e][1,4]diazepin-6-one
• DTXSID00928215
• N5-Methyl-N11-(2-propynyl)-5,11-dihydro-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one
• 5-methyl-11-prop-2-ynyl-dipyrido[[?],[?]][1,4]diazepin-6-one
• CHEMBL71306
• N5-Methyl-N11-(2-propynyl)-5,11-dihydro-6H-dipyrido(3,2-b:2',3'-e)(1,4)diazepin-6-one
• 133627-04-0

• Inchi： InChI=1S/C15H12N4O/c1-3-10-19-13-11(6-4-8-16-13)15(20)18(2)12-7-5-9-17-14(12)19/h1,4-9H,10H2,2H3
• InChI Key： AIKOKMWUXHZPSY-UHFFFAOYSA-N
• SMILES： CN1C2=C(N=CC=C2)N(C3=C(C1=O)C=CC=N3)CC#C

Computed Properties

• Exact Mass: 264.10126
• Monoisotopic Mass: 264.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 49.33